2-amino-6-(furan-2-ylmethyl)-4-(2-methoxyphenyl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile

• IUPAC Name: 2-amino-6-(furan-2-ylmethyl)-4-(2-methoxyphenyl)-7-methyl-5-oxo-4H-pyrano[3,2-c]pyridine-3-carbonitrile
• InChI: InChI=1S/C22H19N3O4/c1-13-10-18-20(22(26)25(13)12-14-6-5-9-28-14)19(16(11-23)21(24)29-18)15-7-3-4-8-17(15)27-2/h3-10,19H,12,24H2,1-2H3
• InChI Key: QSSCPLQIEDVISQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(C(=C(O2)N)C#N)C3=CC=CC=C3OC)C(=O)N1CC4=CC=CO4
• Molecular Formula: C22H19N3O4
• Molecular Weight: 389.4 g/mol
• CAS No.: 758701-70-1

Description

This compound belongs to the pyrano[3,2-c]pyridine-3-carbonitrile family, characterized by a fused pyranopyridine core with a nitrile group at position 2. Key structural features include:

• 2-Methoxyphenyl substituent at position 4, contributing electron-donating effects and influencing aromatic interactions.
• Methyl group at position 7, enhancing steric stability.

The compound’s molecular formula is inferred as C₂₃H₂₀N₄O₃ (exact mass: 400.15 g/mol), based on structural analogs like 2-amino-4-(furan-3-yl)-7-methyl-5-oxo-6-(pyridin-3-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile (C₂₀H₁₆N₄O₃; 360.37 g/mol) .

Biological Activity

The compound 2-amino-6-(furan-2-ylmethyl)-4-(2-methoxyphenyl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile is a pyrano-pyridine derivative that has garnered attention for its potential biological activities. This article delves into the biological activity of this compound, highlighting various studies, mechanisms of action, and its potential therapeutic applications.

Chemical Structure and Properties

The structural formula of the compound can be represented as follows:

$$\text{C}_{18}\text{H}_{18}\text{N}_2\text{O}_3$$

This compound features a pyrano[3,2-c]pyridine core with various substituents that contribute to its biological activity.

Antimicrobial Activity

Recent studies have indicated that derivatives of pyrano-pyridine compounds exhibit significant antimicrobial properties. For instance, a related compound demonstrated potent activity against various bacterial strains, including Escherichia coli and Staphylococcus aureus, with minimum inhibitory concentration (MIC) values ranging from 0.3 to 8.5 µM .

Anticancer Properties

Research has also explored the anticancer potential of similar compounds. A study highlighted that certain pyrano-pyridine derivatives showed cytotoxicity against cancer cell lines with IC50 values lower than standard chemotherapeutic agents like doxorubicin . The structure-activity relationship (SAR) indicated that modifications on the phenyl ring significantly influenced the cytotoxic activity.

Anti-inflammatory Effects

Compounds within this class have been evaluated for their anti-inflammatory properties. In one study, derivatives exhibited greater anti-inflammatory activity than curcumin, a well-known natural anti-inflammatory agent . The mechanism involved the inhibition of pro-inflammatory cytokines and pathways associated with inflammation.

The biological activities of 2-amino-6-(furan-2-ylmethyl)-4-(2-methoxyphenyl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile are believed to be mediated through several mechanisms:

• Inhibition of Enzymatic Activity : Some studies suggest that these compounds can inhibit key enzymes involved in disease processes, such as proteases in viral replication .
• Interaction with Cellular Targets : The binding affinity to specific proteins can alter cellular signaling pathways, leading to apoptosis in cancer cells .
• Modulation of Immune Response : By influencing cytokine production, these compounds may help regulate immune responses.

Study 1: Antimicrobial Efficacy

A study conducted on a series of pyrano-pyridine derivatives showed that one particular compound exhibited an MIC against Pseudomonas aeruginosa at 1 mg/mL, indicating substantial antibacterial activity compared to standard antibiotics .

Study 2: Anticancer Activity

In vitro testing revealed that a derivative had an IC50 value of 1.98 µg/mL against A-431 human epidermoid carcinoma cells, demonstrating significant anticancer potential . Molecular dynamics simulations indicated strong interactions with target proteins involved in cell proliferation.

Data Summary Table

Activity Type	Compound Derivative	Target Organism/Cell Line	IC50/MIC Value	Reference
Antimicrobial	Pyrano-Pyridine Derivative	E. coli	MIC: 0.3 - 8.5 µM
Anticancer	Pyrano-Pyridine Derivative	A-431 Cell Line	IC50: 1.98 µg/mL
Anti-inflammatory	Curcumin Comparison	Various Inflammatory Markers	Greater than Curcumin

Comparison with Similar Compounds

Table 1: Key Structural Variations and Properties

Compound Name (Substituents)	R⁴ (Position 4)	R⁶ (Position 6)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
Target Compound	2-Methoxyphenyl	Furan-2-ylmethyl	C₂₃H₂₀N₄O₃	400.15	High predicted solubility (methoxy group); potential antimicrobial activity
3ad	4-Methoxyphenyl	-H	C₁₇H₁₄N₂O₄	310.31	MP: 248–250°C; 86% yield; used as a synthetic intermediate
CID 3846891	4-Chlorophenyl	3-Pyridinylmethyl	C₂₂H₁₇ClN₄O₂	416.85	Chlorine enhances reactivity; pyridinyl group improves binding to kinase targets
2-Amino-4-(2-chlorophenyl)-7-methyl-5-oxo-6-phenethyl	2-Chlorophenyl	Phenethyl	C₂₅H₂₁ClN₄O₂	444.91	Steric bulk reduces solubility; phenethyl enhances CNS penetration
2-Amino-4-(2,4-dimethoxyphenyl)-6-morpholinylethyl	2,4-Dimethoxyphenyl	2-Morpholin-4-ylethyl	C₂₄H₂₈N₄O₅	452.51	Morpholine improves solubility; dimethoxy groups increase logP

(a) Electronic Effects

• Methoxy vs. Chloro Substituents : The 2-methoxyphenyl group in the target compound donates electrons via resonance, contrasting with electron-withdrawing chloro substituents in CID 3846891 . This difference impacts charge distribution and binding to enzymes like kinases .
• Furan vs. Pyridinyl/Phenethyl : The furan-2-ylmethyl group offers moderate π-π interactions compared to pyridinylmethyl (stronger H-bonding) or phenethyl (hydrophobic dominance) .